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The selection of a suitable coating material is a critical parameter in the formulation of solid oral

dosage forms. The coating can serve multiple purposes, from aesthetic finishing to the

functional modification of drug release. This guide provides an in-depth, objective comparison

of shellolic acid, the primary component of the natural resin shellac, and commonly used

synthetic polymers in pharmaceutical coatings. The information presented is supported by

experimental data to aid in the selection of the most appropriate coating material for specific

drug development needs.

Overview of Coating Materials
Shellolic Acid (from Shellac): Shellac is a natural resin derived from the secretions of the lac

insect (Kerria lacca)[1]. It is a complex mixture of aliphatic and alicyclic hydroxy acids and their

polyesters, with shellolic acid being a major alicyclic component[2]. Shellac has a long history

of use in the pharmaceutical industry, valued for its film-forming properties, moisture protection,

and enteric characteristics[1][3]. It is generally recognized as safe (GRAS) by the FDA[4].

Synthetic Polymers: A wide range of synthetic polymers are utilized in pharmaceutical coatings,

offering a high degree of consistency and customizable properties. Common classes include:

Cellulose Derivatives: Such as hydroxypropyl methylcellulose (HPMC), cellulose acetate

phthalate (CAP), and hydroxypropyl methylcellulose phthalate (HPMCP). These are widely

used for immediate-release, enteric, and sustained-release applications[1].
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Polymethacrylates: A versatile group of polymers, commercially available under trade names

like Eudragit®. These polymers are available in various grades with different pH-dependent

solubility, making them suitable for targeted drug delivery to specific regions of the

gastrointestinal tract[5].

Polyvinyl Derivatives: Including polyvinylpyrrolidone (PVP) and polyvinyl alcohol (PVA), often

used as binders and in film-coating formulations[6].

Performance Comparison: Experimental Data
This section presents a quantitative comparison of shellac (and by extension, shellolic acid)

with representative synthetic polymers across key performance indicators for pharmaceutical

coatings.

Drug Release Profiles (Enteric Performance)
Enteric coatings are designed to prevent drug release in the acidic environment of the stomach

and promote release in the neutral to alkaline pH of the small intestine.

Table 1: Dissolution Performance of Enteric-Coated Formulations

Coating
Material

Coating Level
(% w/w)

Drug Release
in 0.1N HCl (2
hours)

Drug Release
in Phosphate
Buffer (pH 6.8)

Reference

Shellac 3% < 10%
> 80% within 45

mins
[6][7]

Shellac with

HPMC
Not Specified < 10%

> 85% within 60

mins
[1]

Eudragit® L 100-

55
Not Specified < 5%

> 90% within 30

mins
[8]

Cellulose Acetate

Phthalate (CAP)
Not Specified < 10%

Variable, pH-

dependent
[7]

Moisture Protection
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The ability of a coating to protect the active pharmaceutical ingredient (API) from moisture is

crucial for stability. This is often quantified by the Moisture Vapor Transmission Rate (MVTR).

Table 2: Moisture Vapor Transmission Rate (MVTR) of Coating Films

Coating
Material

Film
Thickness
(mm)

Test
Conditions

MVTR
(g/m²/day)

Reference

Shellac Not Specified 37.8°C, 90% RH

Low (provides

good moisture

barrier)

[9]

HPMC Not Specified 37.8°C, 90% RH

Higher than

Shellac at same

coating level

[9]

Polyethylene

(PE)
0.0254 (1 mil) 37.8°C, 90% RH 16 - 23 [9]

Polypropylene

(PP)
0.0254 (1 mil) 37.8°C, 90% RH 9.3 - 11 [9]

Note: Direct comparative MVTR values for shellac and specific synthetic pharmaceutical

coating polymers under identical conditions are not readily available in the searched literature.

However, studies consistently indicate that shellac offers superior moisture protection

compared to HPMC at equivalent coating levels[3]. The data for PE and PP are provided for

general reference of polymer film barrier properties.

Mechanical Properties
The mechanical strength and flexibility of a coating are important for maintaining its integrity

during manufacturing, handling, and storage.

Table 3: Mechanical Properties of Coating Films
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Coating
Material

Plasticizer
Tensile
Strength (MPa)

Elongation at
Break (%)

Reference

Shellac Triacetin Variable ~60% [10]

Shellac
Triethyl Citrate

(TEC)
Variable ~3.1% [10]

HPMC None 16 Variable [11]

HPMC/Shellac/G

O Composite
None 53 Variable [11]

Note: The mechanical properties of shellac films are highly dependent on the type and

concentration of the plasticizer used. The addition of other polymers like HPMC can also

significantly alter these properties.

Experimental Protocols
Dissolution Testing for Enteric-Coated Tablets (Based
on USP <711>)
This two-stage test evaluates the acid resistance and subsequent drug release of enteric-

coated dosage forms.

Apparatus: USP Apparatus 2 (Paddle Apparatus) is commonly used.

Procedure:

Acid Stage:

Place 750 mL of 0.1 N hydrochloric acid (HCl) in each vessel and equilibrate to 37 ±

0.5°C.

Place one tablet in each vessel.

Operate the apparatus at a specified speed (e.g., 50 rpm) for 2 hours.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.researchgate.net/publication/7141766_The_Influence_of_Different_Plasticizers_and_Polymers_on_the_Mechanical_and_Thermal_Properties_Porosity_and_Drug_Permeability_of_Free_Shellac_Films
https://www.researchgate.net/publication/7141766_The_Influence_of_Different_Plasticizers_and_Polymers_on_the_Mechanical_and_Thermal_Properties_Porosity_and_Drug_Permeability_of_Free_Shellac_Films
https://www.researchgate.net/publication/251544374_Formation_and_characterization_of_shellac-hydroxypropyl_methylcellulose_composite_films
https://www.researchgate.net/publication/251544374_Formation_and_characterization_of_shellac-hydroxypropyl_methylcellulose_composite_films
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


At the end of 2 hours, withdraw a sample from each vessel to determine the amount of

drug released. The amount of drug released in the acid stage should not exceed 10% of

the labeled amount[12].

Buffer Stage:

After the acid stage, add 250 mL of 0.20 M tribasic sodium phosphate (previously

equilibrated to 37 ± 0.5°C) to each vessel. This will adjust the pH to 6.8.

Continue the test for a specified period (e.g., 45-60 minutes).

Withdraw samples at predetermined time intervals and analyze for drug content[12].

Moisture Vapor Transmission Rate (MVTR) Testing
(Based on ASTM F1249)
This method determines the rate of water vapor transmission through a flexible barrier material.

Apparatus: A modulated infrared sensor-based WVTR testing instrument.

Procedure:

A film sample is clamped in a diffusion cell, dividing it into two chambers.

One chamber is maintained at a high relative humidity (e.g., 90% RH), while the other is

purged with a dry gas (e.g., nitrogen)[13].

Water vapor permeating through the film is carried by the dry gas to a modulated infrared

sensor.

The sensor measures the concentration of water vapor, and the instrument calculates the

WVTR in g/m²/day[14].

Mechanical Properties Testing of Thin Films (Based on
ASTM D882)
This test method determines the tensile properties of thin plastic sheeting.
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Apparatus: A universal testing machine (tensile tester) with appropriate grips.

Procedure:

Cut film samples into a dumbbell or rectangular shape of specified dimensions.

Mount the specimen in the grips of the tensile tester.

Apply a tensile force to the specimen at a constant rate of crosshead movement until the

specimen breaks.

The instrument records the force and elongation throughout the test.

From the resulting stress-strain curve, determine the tensile strength, elongation at break,

and modulus of elasticity[15].

Biocompatibility and Safety
Both shellac and many synthetic polymers used in pharmaceutical coatings have a long history

of safe use and are generally considered biocompatible for oral administration.

Shellac: Has GRAS status and is considered non-toxic and physiologically harmless[16].

Synthetic Polymers: Methacrylic acid copolymers have been shown to be devoid of acute

toxicity and biological reactivity in various tests[17]. However, high proportions of methacrylic

acid may raise cytotoxicity concerns[18].
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Shellolic Acid (a major component of Shellac)

Synthetic Polymer Example: Poly(methacrylic acid-co-ethyl acrylate)

C₁₅H₂₀O₆

Repeating Unit

Click to download full resolution via product page

Caption: Chemical structures of Shellolic Acid and a common synthetic polymer.
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Start: Enteric-Coated Tablet

Acid Stage (0.1N HCl, 2 hours, 37°C)

Sample for Drug Release
(<10% expected)

Add Buffer to pH 6.8

Buffer Stage (pH 6.8, 45-60 mins, 37°C)

Sample for Drug Release
(>80% expected)

End of Test
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(Immediate Release)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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